Cas no 1344687-57-5 (3-(propan-2-yloxy)-1H-pyrazole-5-carboxylic acid)

3-(Propan-2-yloxy)-1H-pyrazole-5-carboxylic acid is a versatile heterocyclic compound featuring a pyrazole core functionalized with an isopropoxy group and a carboxylic acid moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The carboxylic acid group enables further derivatization, while the isopropoxy substituent enhances solubility and steric properties. Its well-defined molecular architecture supports precise modifications for targeted applications, such as drug discovery or ligand design. The compound exhibits stability under standard conditions, facilitating handling and storage. Its synthetic utility and structural features make it a promising building block for developing bioactive molecules with tailored properties.

3-(propan-2-yloxy)-1H-pyrazole-5-carboxylic acid structure

1344687-57-5 structure

Product Name:3-(propan-2-yloxy)-1H-pyrazole-5-carboxylic acid

CAS No:1344687-57-5

MF:C₇H₁₀N₂O₃

MW:170.165901660919

CID:4695715

Update Time:2025-06-07

3-(propan-2-yloxy)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-Isopropoxy-1H-pyrazole-3-carboxylic acid
- 5-(propan-2-yloxy)-1H-pyrazole-3-carboxylic acid
- 3-(propan-2-yloxy)-1H-pyrazole-5-carboxylic acid
- Inchi： 1S/C7H10N2O3/c1-4(2)12-6-3-5(7(10)11)8-9-6/h3-4H,1-2H3,(H,8,9)(H,10,11)
- InChI Key： OWKRKZBGXXFVER-UHFFFAOYSA-N
- SMILES： O(C1C=C(C(=O)O)NN=1)C(C)C

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 172
Topological Polar Surface Area: 75.2

3-(propan-2-yloxy)-1H-pyrazole-5-carboxylic acid Pricemore >>

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